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Compound of Interest

Compound Name: Reactive yellow 25

Cat. No.: B15557121 Get Quote

An In-depth Technical Guide to C.I. Reactive Yellow 25

Introduction
C.I. Reactive Yellow 25 is a synthetic organic dye belonging to the single azo class of reactive

dyes.[1] It appears as a light yellow, uniform powder.[1][2] Reactive dyes are distinguished by

their ability to form covalent bonds with the substrate, typically cellulosic fibers like cotton and

viscose, resulting in excellent wash fastness. Reactive Yellow 25 is primarily utilized in the

textile industry for dyeing and printing applications, and is noted to be particularly suitable for

discharge printing.[1][2] Beyond textiles, it has been a subject of research in materials science,

particularly for its adsorption characteristics onto single-walled carbon nanotubes (SWCNTs) for

dye separation and wastewater treatment.[3]

Chemical Structure and Properties
Reactive Yellow 25 is characterized by a complex molecular structure containing a single azo

linkage (-N=N-), which acts as the chromophore responsible for its yellow color. The reactive

component of the dye is a dichloroquinoxaline moiety, which enables its covalent attachment to

fibers.
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Identifier Value

C.I. Name Reactive Yellow 25[1]

CAS Numbers 72139-14-1, 12226-52-7[1][3]

Molecular Formula C₂₆H₁₄Cl₂N₇Na₃O₁₀S₂[1][3]

Molecular Weight 788.44 g/mol [1][3]

Chemical Class Single Azo Dye[1]

Physicochemical Properties
Property Description

Appearance Light yellow uniform powder.[1][2]

Solubility Soluble in water; > 100 g/L at 25°C.[1][2]

Reactivity with Ions

In a dye bath, the presence of iron ions causes

the color to shift to a slightly redder and lighter

shade. The presence of copper ions causes the

color to turn dark.[1][2]

Synthesis and Mechanism of Action
Manufacturing Process
The synthesis of Reactive Yellow 25 is a multi-step process involving diazotization, azo

coupling, and a final condensation reaction.[1] The general pathway begins with the

diazotization of an aromatic amine, which is then coupled with a suitable coupling component

to form the azo chromophore. This intermediate is subsequently condensed with the reactive

group precursor.
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Starting Materials
Synthesis Steps Final Product

2,4-Diaminobenzenesulfonic acid
Diazotization

1-(2-methyl-4-sulfophenyl)-5-oxo-
4,5-dihydro-1H-pyrazole-3-carboxylic acid

Azo Coupling

2,3-Dichloroquinoxaline-
6-carbonyl chloride

Condensation C.I. Reactive Yellow 25

Click to download full resolution via product page

Caption: Synthesis pathway for C.I. Reactive Yellow 25.

Mechanism of Dye Fixation
The defining characteristic of a reactive dye is its ability to form a covalent bond with the fiber.

For Reactive Yellow 25, this occurs via the dichloroquinoxaline group. Under alkaline

conditions (typically pH 10-11), the hydroxyl groups of the cellulose fiber become ionized

(cellulosate ions). These anions act as nucleophiles, attacking the carbon atom of the

dichloroquinoxaline ring and displacing one of the chlorine atoms in a nucleophilic substitution

reaction. This forms a stable ether bond, permanently fixing the dye to the fiber.
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Reactants Conditions

Result

Reactive Yellow 25
(with Dichloroquinoxaline group)

Nucleophilic
Substitution

Cellulose Fiber
(with -OH groups)

Alkaline pH (10-11)
Heat

Dyed Fiber
(Dye-O-Cellulose Covalent Bond) HCl

Click to download full resolution via product page

Caption: Covalent fixation of Reactive Yellow 25 onto cellulose.

Experimental Protocols
Protocol 1: Synthesis of Reactive Yellow 25
This protocol is based on the manufacturing methods described for the dye.[1]

Diazotization: 2,4-Diaminobenzenesulfonic acid is dissolved in water and treated with

sodium nitrite in the presence of hydrochloric acid at 0-5°C to form the diazonium salt. The

completion of the reaction is monitored using starch-iodide paper.

Azo Coupling: The diazonium salt solution is slowly added to a cooled, alkaline solution of 1-

(2-methyl-4-sulfophenyl)-5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylic acid. The pH is

maintained between 8-9, and the temperature is kept below 10°C to facilitate the coupling

reaction, forming the azo dye intermediate.

Condensation: The resulting dye intermediate is then reacted with 2,3-Dichloroquinoxaline-6-

carbonyl chloride in an aqueous solution. The reaction is carried out under controlled pH

(typically 6-7) and temperature (40-50°C) until the condensation is complete.
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Isolation: The final dye is precipitated from the solution by adding salt (salting out), filtered,

washed, and dried to yield a light yellow powder.

Protocol 2: Exhaust Dyeing of Cotton Fabric
(Representative)
This is a general laboratory procedure for applying Reactive Yellow 25 to a cellulosic

substrate.

Preparation: A dyebath is prepared with water, a wetting agent, and an electrolyte such as

sodium chloride or sodium sulfate (e.g., 60 g/L). The cotton fabric is introduced into the bath.

Dye Addition: A stock solution of Reactive Yellow 25 (e.g., 1% on weight of fabric) is added

to the dyebath. The temperature is raised to 40°C.

Exhaustion: The fabric is run in the dyebath for 30-45 minutes to allow for the even

absorption and diffusion of the dye into the fibers.

Fixation: An alkali, such as sodium carbonate (e.g., 20 g/L), is added to the dyebath to raise

the pH to 10.5-11.0. The temperature is maintained for 45-60 minutes to facilitate the

covalent reaction between the dye and the cotton fiber.

Wash-off: The dyed fabric is thoroughly rinsed with cold and then hot water to remove any

unfixed dye.

Soaping: The fabric is washed in a boiling solution containing a non-ionic detergent (e.g., 2

g/L) for 15 minutes to remove any hydrolyzed dye and improve wash fastness.

Final Rinse: The fabric is rinsed again and dried.

Protocol 3: Workflow for Dye Adsorption onto Carbon
Nanotubes
This conceptual workflow is based on the research application of using SWCNTs for dye

removal.[3]
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1. Prepare Aqueous
Solution of RY25

(Known Concentration)

2. Add SWCNTs
to Solution

(Known Mass)

3. Agitate Mixture
(e.g., 2 hours at 25°C)

4. Separate SWCNTs
(Centrifugation or Filtration)

5. Analyze Supernatant
(UV-Vis Spectroscopy)

6. Calculate Adsorption
Efficiency

Click to download full resolution via product page

Caption: Experimental workflow for Reactive Yellow 25 adsorption.

Applications
Textile Dyeing and Printing: The primary application is for the dyeing of cellulosic fibers such

as cotton and viscose, providing a brilliant yellow color.[1][2]

Discharge Printing: It is particularly well-suited for discharge printing techniques on fabrics.

[1]

Research: It is used as a model dye compound in environmental and materials science

research, for instance, in studies on the development of new adsorbent materials like carbon

nanotubes for wastewater treatment.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15557121#reactive-yellow-25-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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